2,3-dihydroxy-4-methylpentanoic acid
Overview
Description
2,3-Dihydroxy-4-methylpentanoic acid (DHMP) is a naturally occurring dicarboxylic acid that has been found in various organisms, including plants, mammals, and bacteria. DHMP has been studied extensively in recent years due to its potential applications in biochemistry, medicine, and other scientific fields.
Scientific Research Applications
2,3-dihydroxy-4-methylpentanoic acid has been studied extensively in recent years due to its potential applications in biochemistry, medicine, and other scientific fields. In biochemistry, this compound has been used as a key intermediate in the synthesis of other compounds, such as amino acids and peptides. In medicine, this compound has been studied for its potential use as a drug to treat certain diseases, such as cancer and diabetes. In addition, this compound has been studied for its potential use in the production of biofuels and bioplastics.
Mechanism of Action
The exact mechanism of action of 2,3-dihydroxy-4-methylpentanoic acid is not yet fully understood. However, it is believed that this compound acts by inhibiting the activity of certain enzymes involved in the metabolism of carbohydrates and lipids. This compound also appears to have an antioxidant effect, which may be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound has a direct inhibitory effect on the activity of certain enzymes involved in the metabolism of carbohydrates and lipids. This compound has also been shown to have an antioxidant effect, which may be beneficial in the treatment of certain diseases. In addition, this compound has been shown to have anti-inflammatory, anti-tumor, and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
The use of 2,3-dihydroxy-4-methylpentanoic acid in laboratory experiments has a number of advantages and limitations. One of the main advantages of using this compound is that it is relatively easy to synthesize and can be produced in large quantities. In addition, this compound is relatively stable and has a long shelf life. However, this compound is also difficult to purify and can be toxic if not handled properly.
Future Directions
The potential future directions for 2,3-dihydroxy-4-methylpentanoic acid are numerous and varied. One potential direction is the development of new drug delivery systems for this compound. This could involve the use of nanoparticles, liposomes, or other drug delivery systems to increase the bioavailability of this compound in the body. Another potential direction is the development of new methods for synthesizing this compound, such as the use of enzymes or organic solvents. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential applications in medicine and other scientific fields.
Synthesis Methods
2,3-dihydroxy-4-methylpentanoic acid can be synthesized through a variety of methods, including the use of aqueous acid catalysts, organic solvents, and enzymes. The most common method of synthesis involves the use of an aqueous acid catalyst, such as hydrochloric acid or sulfuric acid, to react with an appropriate starting material. This method is simple and cost-effective and produces high yields of this compound. Another method of synthesis involves the use of organic solvents, such as dimethylformamide or dimethylsulfoxide, to react with an appropriate starting material. This method is more expensive but yields higher purity this compound. Finally, this compound can be synthesized using enzymes, such as lipases and transaminases, to catalyze the reaction between an appropriate starting material and an appropriate co-factor.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-dihydroxy-4-methylpentanoic acid involves the oxidation of 4-methyl-2-pentanone to 4-methyl-2-pentanol, followed by the oxidation of the alcohol to 4-methyl-2-pentanone-1,4-diol, and finally the oxidation of the diol to the target compound.", "Starting Materials": ["4-methyl-2-pentanone", "sodium hypochlorite", "sodium hydroxide", "sodium bisulfite", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium nitrite", "sodium nitrate"], "Reaction": ["Step 1: Oxidation of 4-methyl-2-pentanone to 4-methyl-2-pentanol using sodium borohydride as a reducing agent and acetic acid as a solvent.", "Step 2: Oxidation of 4-methyl-2-pentanol to 4-methyl-2-pentanone-1,4-diol using sodium hypochlorite and sodium hydroxide as oxidizing agents.", "Step 3: Oxidation of 4-methyl-2-pentanone-1,4-diol to 2,3-dihydroxy-4-methylpentanoic acid using sodium nitrite, sulfuric acid, and sodium nitrate as oxidizing agents." ] } | |
CAS RN |
1314916-63-6 |
Molecular Formula |
C6H12O4 |
Molecular Weight |
148.2 |
Purity |
95 |
Origin of Product |
United States |
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